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Introduction
Propyrisulfuron is a sulfonylurea herbicide used for controlling a wide range of weeds in rice

cultivation.[1][2] Its presence in rice grains is a significant food safety concern, necessitating a

reliable and efficient analytical method for its detection and quantification. The QuEChERS

(Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined sample preparation

technique that has become widely adopted for pesticide residue analysis in various food

matrices.[3][4][5][6] This application note provides a detailed protocol for the extraction and

cleanup of propyrisulfuron residues in rice samples using a modified QuEChERS method,

followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocol
This protocol is a synthesized methodology based on established QuEChERS procedures for

pesticide analysis in rice.[7][8][9]

1. Sample Preparation and Homogenization

Weigh a representative 5-10 g sample of whole rice grains into a grinder.

Grind the rice to a fine, uniform powder. Homogeneity is crucial for accurate and

reproducible results.
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2. Hydration

Transfer the homogenized rice powder (5 g) to a 50 mL polypropylene centrifuge tube.[7]

Add 10 mL of deionized water to the tube.[7]

Vortex the mixture vigorously for 1 minute to ensure thorough hydration of the rice matrix.

Allow the sample to hydrate for 15-30 minutes. This step improves the extraction efficiency of

the pesticide from the dry matrix.[7]

3. Extraction

Add 10 mL of 1% acetic acid in acetonitrile to the hydrated rice sample.[9] Acetonitrile is the

extraction solvent of choice for a wide range of pesticides. The addition of acetic acid can

help to improve the stability of certain pesticides.

Add the appropriate internal standard solution to the tube.

Add the QuEChERS extraction salts. A common formulation for the original method consists

of 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl). Another

common buffered version contains 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic

dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate.[7]

Immediately cap the tube tightly and shake vigorously for 1 minute to ensure thorough

mixing of the sample, solvent, and salts. The salts induce phase separation between the

aqueous and organic layers.

Centrifuge the tube at ≥3000 rpm for 5 minutes.[7] This will result in a clear separation of the

acetonitrile supernatant (upper layer) from the solid rice matrix and aqueous layer.

4. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Carefully transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL micro-centrifuge

tube containing the d-SPE cleanup sorbents.[7]

For the cleanup of propyrisulfuron in rice, a combination of 150 mg anhydrous MgSO₄, 50

mg Primary Secondary Amine (PSA), and 50 mg C18 is recommended.[7] MgSO₄ removes
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residual water, PSA removes polar interferences such as organic acids and sugars, and C18

removes non-polar interferences like fats and waxes.

Vortex the tube for 30 seconds to disperse the sorbents throughout the extract.[7]

Centrifuge at ≥3000 rpm for 5 minutes.[7]

The resulting supernatant is the cleaned-up extract.

5. Final Extract Preparation and Analysis

Transfer 500-600 µL of the purified supernatant into an autosampler vial for analysis.[7]

If necessary, the extract can be filtered through a 0.22 µm syringe filter before transfer.

Analyze the extract using a suitably calibrated LC-MS/MS system.

Experimental Workflow
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Homogenized Rice Sample (5g)

Add 10mL Deionized Water
Vortex & Hydrate

Add 10mL 1% Acetic Acid in Acetonitrile
Add QuEChERS Salts

Shake Vigorously (1 min)
Centrifuge (≥3000 rpm, 5 min)

Collect Acetonitrile Supernatant (1mL)

d-SPE Cleanup
(150mg MgSO₄, 50mg PSA, 50mg C18)

Vortex (30s)
Centrifuge (≥3000 rpm, 5 min)

Transfer Purified Supernatant to Vial

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: QuEChERS workflow for propyrisulfuron analysis in rice.
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Data Presentation
The following table summarizes the quantitative performance data for the analysis of

propyrisulfuron in various rice-related matrices using a modified QuEChERS protocol coupled

with UPLC-Q-TOF-MS/MS.[9]

Matrix
Spiked Level
(µg/kg)

Average
Recovery (%)

Relative
Standard
Deviation
(RSD) (%)

Limit of
Quantification
(LOQ) (µg/kg)

Brown Rice 10 95.8 3.2 2.15

50 98.2 2.8

200 101.5 2.5

Rice Husk 10 92.4 4.1 1.88

50 96.7 3.5

200 99.8 3.1

Straw 10 88.6 5.5 3.85

50 91.3 4.8

200 94.7 4.2

Conclusion
The modified QuEChERS protocol presented in this application note is a simple, rapid, and

effective method for the extraction and cleanup of propyrisulfuron residues in rice samples.[4]

[10] The method demonstrates good recovery and precision, making it suitable for routine

monitoring and food safety applications.[9] The use of d-SPE with a combination of PSA and

C18 sorbents effectively removes matrix interferences, ensuring reliable quantification by LC-

MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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